Cas no 2172093-36-4 (3-amino-6,6,6-trifluoro-2-methylhexan-2-ol)

• Product Name: 3-amino-6,6,6-trifluoro-2-methylhexan-2-ol
• CAS No: 2172093-36-4
• MF: C₇H₁₄F₃NO
• MW: 185.187372684479
• CID: 5825431
• PubChem ID: 165549295
• Update Time: 2023-12-29

3-amino-6,6,6-trifluoro-2-methylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-6,6,6-trifluoro-2-methylhexan-2-ol
• EN300-1639754
• 2172093-36-4

• Inchi： 1S/C7H14F3NO/c1-6(2,12)5(11)3-4-7(8,9)10/h5,12H,3-4,11H2,1-2H3
• InChI Key： QNVHTMLNFPEPRM-UHFFFAOYSA-N
• SMILES： FC(CCC(C(C)(C)O)N)(F)F

Computed Properties

• Exact Mass: 185.10274856g/mol
• Monoisotopic Mass: 185.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų